3-O-Acetylepisamarcandin

• Molecular Formula: C26H34O6
• Molecular Weight: 442.5 g/mol
• IUPAC Name: [6-hydroxy-1,1,4a,6-tetramethyl-5-[(2-oxochromen-7-yl)oxymethyl]-3,4,5,7,8,8a-hexahydro-2H-naphthalen-2-yl] acetate
• InChI: InChI=1S/C26H34O6/c1-16(27)31-22-11-12-25(4)20(24(22,2)3)10-13-26(5,29)21(25)15-30-18-8-6-17-7-9-23(28)32-19(17)14-18/h6-9,14,20-22,29H,10-13,15H2,1-5H3
• InChI Key: RIPKCRCUFJSKKD-UHFFFAOYSA-N
• SMILES: CC(=O)OC1CCC2(C(C1(C)C)CCC(C2COC3=CC4=C(C=C3)C=CC(=O)O4)(C)O)C
• CAS No.: 61490-18-4

Description

3-O-Acetylepisamarcandin belongs to the class of organic compounds known as coumarins and derivatives. These are polycyclic aromatic compounds containing a 1-benzopyran moiety with a ketone group at the C2 carbon atom (1-benzopyran-2-one). This compound is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, this compound is primarily located in the membrane (predicted from logP). Outside of the human body, this compound can be found in green vegetables and herbs and spices. This makes this compound a potential biomarker for the consumption of these food products.

Scientific Research Applications

• Meso-scale Oriented Simulation Towards Virtual Process Engineering (VPE) - The EMMS Paradigm This paper discusses the role of computational science and technology, including computer simulation, in scientific research and engineering, particularly in chemical engineering. It highlights the transition from experience-and-experiment-based research to virtual process engineering (VPE), emphasizing the importance of accuracy, capability, and efficiency in simulations (Ge et al., 2011).

• Effect of Carbon Matrix Dimensions on the Electrochemical Properties of Na3V2(PO4)3 Nanograins This study synthesizes and characterizes Na3V2(PO4)3 nanograins in various carbon matrices, with a focus on the acetylene carbon matrix. The research explores the potential of these materials for large-scale and low-cost energy storage applications (Li et al., 2014).

• Carbon Scaffolding Building Acetylenic All-Carbon and Carbon-Rich Compounds

  This paper delves into the preparation of acetylenic molecular and polymeric carbon allotropes and carbon-rich nanometre-sized structures. It discusses the unique structures, high stability, and useful electrical and nonlinear optical properties of these materials (Diederich, 1994).

• The Growing Impact of Click Chemistry on Drug Discovery Although this paper discusses drug discovery, it focuses on the modular approach of click chemistry and its applications in various fields, including combinatorial chemistry, proteomics, and DNA research. The paper emphasizes the bio-compatibility of the reactants used in these processes (Kolb & Sharpless, 2003).

• Technical Note A Trace Gas Climatology Derived from the Atmospheric Chemistry Experiment Fourier Transform Spectrometer (ACE-FTS) Data Set

  This study presents a climatology for various chemical species measured by the ACE-FTS, providing insights into the atmospheric composition and its changes over time. The research contributes to the understanding of atmospheric chemistry and climatology (Jones et al., 2011).